Cas no 885273-70-1 ((3-(3,4-Dimethylphenyl)isoxazol-5-yl)methanol)

(3-(3,4-Dimethylphenyl)isoxazol-5-yl)methanol structure
885273-70-1 structure
Product Name:(3-(3,4-Dimethylphenyl)isoxazol-5-yl)methanol
CAS No:885273-70-1
MF:C12H13NO2
MW:203.237123250961
CID:711047
PubChem ID:51358506
Update Time:2025-04-19

(3-(3,4-Dimethylphenyl)isoxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3-(3,4-Dimethylphenyl)isoxazol-5-yl)methanol
    • [3-(3,4-dimethylphenyl)-1,2-oxazol-5-yl]methanol
    • [3-(3,4-DIMETHYL-PHENYL)-ISOXAZOL-5-YL]-METHANOL
    • 3-(3,4-Dimethylphenyl)-5-isoxazolemethanol
    • 5-Isoxazolemethanol,3-(3,4-dimethylphenyl)-
    • S14-2035
    • DTXSID10679988
    • [3-(3,4-Dimethylphenyl)isoxazol-5-yl]methanol
    • 885273-70-1
    • AKOS013483059
    • FT-0727942
    • F12511
    • AB27232
    • DB-077533
    • Inchi: 1S/C12H13NO2/c1-8-3-4-10(5-9(8)2)12-6-11(7-14)15-13-12/h3-6,14H,7H2,1-2H3
    • InChI Key: DJBOHQXUGXUYGC-UHFFFAOYSA-N
    • SMILES: O1C(CO)=CC(C2C=CC(C)=C(C)C=2)=N1

Computed Properties

  • Exact Mass: 203.09500
  • Monoisotopic Mass: 203.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • PSA: 46.26000
  • LogP: 2.45070

(3-(3,4-Dimethylphenyl)isoxazol-5-yl)methanol Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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